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Introduction

L-psicose, a rare monosaccharide, is the L-enantiomer of D-psicose (also known as D-
allulose). While D-psicose has garnered significant attention for its presence in various natural
sources and its potential as a low-calorie sweetener, the natural occurrence of L-psicose in the
botanical world is not established. This technical guide provides a comprehensive overview of
the current scientific understanding of psicose in plants, with a primary focus on the available
data for its D-enantiomer due to the apparent absence of L-psicose in nature.

It is important to note that current scientific literature indicates that L-psicose is not known to
occur naturally.[1] Its counterpart, D-psicose, however, is found in small quantities in a variety
of plant-based foods and commercial carbohydrate mixtures.[2][3][4][5] This guide will therefore
detail the natural occurrence of D-psicose, its biosynthetic origins, and the analytical methods
for its detection, which would be applicable for the analysis of L-psicose should a natural
source be discovered.

Natural Occurrence of D-Psicose in Plants and Food
Products

D-psicose is a C-3 epimer of D-fructose and is naturally present in trace amounts in various
fruits, vegetables, and processed food products. Its presence in processed foods can also be a
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result of non-enzymatic conversion from fructose during heat treatment.

Quantitative Data on D-Psicose Content

The following table summarizes the reported concentrations of D-psicose in various plant-
derived products. It is important to note that these values can vary depending on the plant
variety, maturity, and processing conditions.

Plant/Food Product D-Psicose Concentration Reference
Figs Small quantities
Grapes Small quantities
Wheat Naturally occurs
Maple Syrup Naturally occurs

Isolated from commercial cane

Molasses olasses
Raisins ~520 mg/kg
Worcester Sauce 130.6 mg/100g
Coffee (beverage) 0.5 mg/100g

Biosynthesis and Epimerization

In nature, the formation of D-psicose from D-fructose is an enzymatic process facilitated by
ketose 3-epimerases. This epimerization reaction involves the inversion of the hydroxyl group
at the C-3 position of D-fructose. While this process is understood for D-psicose, a natural
biosynthetic pathway for L-psicose in plants has not been identified.

The enzymatic conversion of D-fructose to D-psicose is a key industrial method for its
production and is catalyzed by enzymes such as D-tagatose 3-epimerase (DTEase) and D-
psicose 3-epimerase (DPEase), which have been identified in various microorganisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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